potassium;2,3,3-trimethylindole-5-sulfonate

• IUPAC Name: potassium;2,3,3-trimethylindole-5-sulfonate
• InChI: InChI=1S/C11H13NO3S.K/c1-7-11(2,3)9-6-8(16(13,14)15)4-5-10(9)12-7;/h4-6H,1-3H3,(H,13,14,15);/q;+1/p-1
• InChI Key: ZWIOSPCYIJAHKM-UHFFFAOYSA-M
• Canonical SMILES: CC1=NC2=C(C1(C)C)C=C(C=C2)S(=O)(=O)[O-].[K+]
• Molecular Formula: C11H12KNO3S
• Molecular Weight: 277.38 g/mol

Description

The compound with the identifier “potassium;2,3,3-trimethylindole-5-sulfonate” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

The preparation methods for potassium;2,3,3-trimethylindole-5-sulfonate involve synthetic routes and specific reaction conditions. One common method includes the formation of inclusion complexes with cyclodextrins. Cyclodextrins are valuable compounds that can be applied in different industrial fields such as food or pharmaceuticals. The inclusion complexes are formed by preparing host inclusion in the non-polar cavity of cyclodextrins .

Chemical Reactions Analysis

potassium;2,3,3-trimethylindole-5-sulfonate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include cyclodextrins for host inclusion and other specific reagents depending on the desired reaction. The major products formed from these reactions vary based on the specific conditions and reagents used .

Scientific Research Applications

potassium;2,3,3-trimethylindole-5-sulfonate has a wide range of scientific research applications. It is used in chemistry for the formation of inclusion complexes with cyclodextrins, which can improve the physical, chemical, and biological characteristics of compounds. In biology and medicine, it is used for its potential therapeutic effects and in the development of new drugs. In the industry, it is applied in the production of biotechnological substances with innovative properties .

Mechanism of Action

The mechanism of action of potassium;2,3,3-trimethylindole-5-sulfonate involves its interaction with specific molecular targets and pathways. It exerts its effects by forming inclusion complexes with cyclodextrins, which can enhance the solubility, stability, and bioavailability of various compounds. This interaction can lead to improved therapeutic effects and the development of new drugs .

Comparison with Similar Compounds

potassium;2,3,3-trimethylindole-5-sulfonate can be compared with other similar compounds based on its chemical structure and properties. Similar compounds include other cyclodextrin inclusion complexes, which also improve the physical, chemical, and biological characteristics of compounds. this compound is unique in its specific interactions and applications in various fields .